1-(cyclopentylcarbonyl)-N-[cyclopropyl(6-methyl-2-pyridinyl)methyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopentanecarbonyl)-N-[cyclopropyl-(6-methylpyridin-2-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H31N3O2/c1-15-5-4-8-19(23-15)20(16-9-10-16)24-21(26)17-11-13-25(14-12-17)22(27)18-6-2-3-7-18/h4-5,8,16-18,20H,2-3,6-7,9-14H2,1H3,(H,24,26)
• InChI Key: MSBYDXAWBYTQIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(C2CC2)NC(=O)C3CCN(CC3)C(=O)C4CCCC4
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds has been explored through various methodologies, including cycloaddition reactions and subsequent reductive openings. For instance, the generation of cyclopenta[c]piperidines, which could be analogs or have structural similarities, has been achieved using adducts of cyclic dienophiles with specific lactones, showcasing the diversity of synthetic approaches in this chemical domain (Wu et al., 2000).

Molecular Structure Analysis

Molecular structure analysis often involves the investigation of conformational preferences and the arrangement of substituents, which can significantly affect the chemical behavior and potential applications of a compound. Although specific studies on this compound's molecular structure are not readily available, research on similar compounds provides insight into methodologies for analyzing axial-equatorial conformational preferences and stereocontrolled pharmacophoric group accommodation (Wu et al., 2000).

Chemical Reactions and Properties

Chemical reactions involving compounds of similar structural features, such as cyclopropanes and cyclopentanes, often explore their potential as intermediates for further chemical transformations. For example, cyclopropanes have been utilized in synthetic procedures leading to pyrrolidines and piperidines, indicating the versatility of these structures in chemical synthesis (Garve et al., 2017).

Mechanism of Action

Without specific context (such as the compound’s use in a pharmaceutical context), it’s difficult to comment on the mechanism of action. The biological activity of a compound depends on its interactions with biological macromolecules, which in turn depend on the compound’s specific molecular structure.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. For example, its reactivity could be studied using various chemical reaction tests.